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Disclaimer: This document summarizes the currently available toxicological information on N-
nitroso-desmethyl-cyclobenzaprine. It is intended for informational purposes for a scientific
audience and is not a substitute for a comprehensive risk assessment. Specific toxicological
data for N-nitroso-desmethyl-cyclobenzaprine is limited in publicly available literature;
therefore, information from related N-nitrosamine compounds and general principles of
nitrosamine toxicology are included to provide a comprehensive overview.

Introduction

N-nitroso-desmethyl-cyclobenzaprine is a nitrosamine drug substance-related impurity
(NDSRI) of cyclobenzaprine, a widely used muscle relaxant.[1][2] Like other N-nitrosamines, it
is classified as a substance of concern due to its potential genotoxic and carcinogenic
properties.[1][2] This impurity can form during the synthesis, formulation, or storage of
cyclobenzaprine drug products.[1] Understanding the toxicological profile of N-nitroso-
desmethyl-cyclobenzaprine is crucial for risk assessment and ensuring patient safety.
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Chemical and Physical Properties

Property Value Reference

N-(3-(5H-dibenzo[a,d]
Chemical Name [3]annulen-5-ylidene)propyl)- [1][2]
N-methylnitrous amide

Molecular Formula C19H18N20 [11[2]
Molecular Weight 290.37 g/mol [1][2]
CAS Number Not Available [1][2]

Regulatory Status and Acceptable Intake

N-nitroso-desmethyl-cyclobenzaprine is classified by the U.S. Food and Drug Administration
(FDA) under the Carcinogenic Potency Categorization Approach (CPCA) as a Potency
Category 1 nitrosamine impurity.[1][2] This classification is for the most potent nitrosamines.
The FDA has established an Acceptable Intake (Al) limit of 26.5 ng/day for this impurity.[1][2]

Toxicological Data

Specific quantitative toxicological data for N-nitroso-desmethyl-cyclobenzaprine, such as
LD50 values or data from chronic toxicity and carcinogenicity studies, are not readily available
in the public domain. The toxicological assessment of this compound largely relies on the data
from the broader class of N-nitrosamines and other structurally related NDSRIs.

Genotoxicity and Mutagenicity

N-nitrosamines as a class are known to be mutagenic and genotoxic after metabolic activation.
While specific experimental results for N-nitroso-desmethyl-cyclobenzaprine are not detailed
in the provided search results, it is described as a genotoxic and potentially carcinogenic
impurity.[1] Studies on other NDSRIs indicate that compounds which are positive in the
Enhanced Ames Test (EAT) also tend to induce micronuclei in mammalian cells and are
mutagenic in gene mutation assays.[4]

The general mechanism of genotoxicity for N-nitrosamines involves metabolic activation by
cytochrome P450 (CYP) enzymes to form unstable a-hydroxy nitrosamines. These
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intermediates can then lead to the formation of electrophilic diazonium ions, which can alkylate
DNA, forming DNA adducts. If not repaired, these adducts can lead to mutations during DNA
replication and transcription, which is the initiating event in carcinogenesis.

Carcinogenicity

While no specific carcinogenicity studies on N-nitroso-desmethyl-cyclobenzaprine are
available, N-nitrosamines as a class are potent carcinogens in animal models, and are
reasonably anticipated to be human carcinogens.[5] The liver is a common target organ for
nitrosamine-induced carcinogenicity, but tumors can also arise in other tissues.[5]

Experimental Protocols

Detailed experimental protocols for the key in vitro genotoxicity assays are outlined below,
based on OECD guidelines.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

This test evaluates the ability of a chemical to induce reverse mutations at a selected locus in
several strains of Salmonella typhimurium and Escherichia coli.

Methodology:

o Test Strains: A set of bacterial strains, typically including S. typhimurium TA98, TA100,
TA1535, TA1537, and E. coli WP2 uvrA (pKM101), is used to detect different types of
mutations.[6][7]

o Metabolic Activation: The assay is performed with and without a metabolic activation system
(S9 fraction), typically derived from the liver of rats or hamsters treated with an enzyme-
inducing agent like Aroclor 1254 or phenobarbital/B-naphthoflavone.[8][9][10] For
nitrosamines, an "enhanced" Ames test protocol using a higher concentration of hamster
liver S9 and a pre-incubation method is often recommended for improved sensitivity.[11]

e Procedure (Plate Incorporation Method):

o The test substance, bacterial culture, and S9 mix (if applicable) are combined in molten
top agar.
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o The mixture is poured onto minimal glucose agar plates.

o The plates are incubated at 37°C for 48-72 hours.[7]

o Data Analysis: The number of revertant colonies on the test plates is counted and compared
to the number on the solvent control plates. A substance is considered mutagenic if it causes
a concentration-related increase in the number of revertant colonies and/or a reproducible
increase at one or more concentrations.

In Vitro Mammalian Cell Micronucleus Test (OECD 487)

This assay detects genotoxic damage by identifying micronuclei in the cytoplasm of interphase
cells. Micronuclei are small nuclei that form from chromosome fragments or whole
chromosomes that are not incorporated into the main nucleus during cell division.

Methodology:

e Cell Lines: Human lymphocytes or established cell lines such as CHO, V79, L5178Y, or TK6
are commonly used.[12]

e Metabolic Activation: The test is conducted with and without an S9 metabolic activation
system.[13]

e Procedure:

[¢]

Cells are exposed to the test substance at various concentrations for a short period (e.g.,
3-6 hours) in the presence of S9, or for a longer period (e.g., 24 hours) without S9.[13]

[¢]

Following exposure, the cells are cultured for a period sufficient to allow for cell division.

[¢]

Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which
allows for the identification of cells that have completed one cell division.[13]

o

Cells are harvested, fixed, and stained.

» Data Analysis: The frequency of micronucleated cells is determined by microscopic analysis
of at least 2000 cells per concentration. A substance is considered positive if it induces a
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concentration-dependent increase in the frequency of micronucleated cells or a reproducible
and significant increase at one or more concentrations.[13]

Visualizations
Signhaling Pathway of N-Nitrosamine Genotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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